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The following table summarizes the efficacy of fenoldopam and other drugs in preventing Acute Kidney

Injury (AKI) after cardiac surgery, as found in a 2018 network meta-analysis. An Odds Ratio (OR) of less

than 1.00 indicates the treatment reduces the odds of developing AKI compared to a placebo [1].

Prevention Strategy

Odds Ratio (OR)

95% Confidence Interval

Natriuretic peptide

Fenoldopam

Dexmedetomidine

Low-dose erythropoietin

Levosimendan

Placebo (Reference)

Steroids

High-dose erythropoietin

N-acetylcysteine (NAC)

0.24

0.33

0.54

0.56

0.63

1.00

0.76

0.83

0.85

0.16 -0.34

0.14-0.70

0.31-0.84

0.29-0.95

0.43-0.88

0.52-1.10

0.48 -1.40

0.64-1.14
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Prevention Strategy Odds Ratio (OR) 95% Confidence Interval
Sodium bicarbonate 0.96 0.69-1.29
Statins 1.05 0.70-1.41

Source: Am J Cardiovasc Drugs. 2018 [1].

A more recent 2024 Cochrane systematic review, which included a broader range of patients (not limited to
cardiac surgery), had similar findings. It concluded that fenoldopam probably reduces the risk of

developing AKI compared to placebo or saline (relative risk 0.72, 95% CI 0.53 to 0.98) [2] [3].

Fenoldopam: Detailed Clinical Profile

For a thorough comparison, here is more detailed information on fenoldopam's performance and the context

of its use.

¢ Clinical Outcomes Beyond AKI Incidence: While fenoldopam reduces the incidence of AKI, its
effect on more severe outcomes is less clear. The same 2024 Cochrane review found that it may
make little or no difference to the need for kidney replacement therapy (KRT) or the risk of death [2]
[3]. However, it may result in a shorter stay in the intensive care unit (ICU) [2] [3].

o Safety Profile: A key consideration with fenoldopam is its potential to cause hypotension (low blood
pressure) due to its vasodilatory effects. The evidence certainty on adverse events is often low or
very low, but the 2024 Cochrane review notes it is uncertain whether hypotension is more frequent
with fenoldopam compared to other active treatments like dopamine or N-acetylcysteine (NAC) [2].

e Comparison with Active Drugs: The evidence is less certain when fenoldopam is compared directly
to other active medications. The Cochrane review states that compared to dopamine or N-
acetylcysteine (NAC), it is unclear whether fenoldopam is more or less effective at preventing AKI,
reducing the need for KRT, or affecting the risk of death [2] [3].

Experimental Protocols in Key Studies

The data in the comparison table primarily comes from a Bayesian Network Meta-Analysis. Here is a

simplified workflow of how such evidence is synthesized [1]:
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For individual Randomized Controlled Trials (RCTs) investigating fenoldopam, the typical methodology

involves [4]:

e Population: Adult patients at high risk for AKI, often those undergoing major surgery like cardiac,
vascular, or transplant surgery.

¢ Intervention & Comparator: Intravenous infusion of fenoldopam at varying doses (e.g., 0.1
pg/kg/min) versus a placebo (saline) or an alternative active drug.

e Outcomes: The primary outcome is usually the incidence of AKI, defined by standardized criteria
(e.g., KDIGO, AKIN). Secondary outcomes include need for Renal Replacement Therapy (RRT), ICU
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and hospital length of stay, and mortality.

e Bias Assessment: Studies are evaluated for risk of bias using tools like the Cochrane Risk of Bias
tool, which covers sequence generation, allocation concealment, blinding, and handling of outcome
data [4].

How to Proceed Without Data on AKI-001

The absence of information on "AKI-001" in the public scientific literature and clinical trials registry

suggests a few possibilities and next steps:

¢ Verify the Compound Name: The identifier "AKI-001" may be an internal code used by a specific
institution or company. Confirming its official drug name or mechanism of action would be helpful.

e Search Clinical Trials Registries: Check databases like ClinicalTrials.gov and the International
Clinical Trials Registry Platform (ICTRP). Researchers often post trial protocols there even before
results are published in journals.

e Explore Early-Stage Research: If it is a very new compound, information might only be available in
early-stage research, such as presentations at scientific conferences or in patent applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address:

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone:
Email:
Web:

Ontario, CA 91761, United
States

(512) 262-9938
info@smolecule.com

www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5

Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548302?utm_src=pdf-bulk
https://www.smolecule.com/products/s548302?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

